Cas no 55571-74-9 (methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate structure
55571-74-9 structure
Product Name:methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate
CAS No:55571-74-9
MF:C12H12O3
MW:204.221883773804
MDL:MFCD22124358
CID:351479
PubChem ID:11183314
Update Time:2025-04-19

methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-, methyl ester
    • METHYL 4-OXO-1,2,3,4-TETRAHYDRONAPHTHALENE-2-CARBOXYLATE
    • methyl 4-oxo-2,3-dihydro-1H-naphthalene-2-carboxylate
    • 55571-74-9
    • DTXSID60457950
    • WS-02450
    • D86781
    • EN300-9506532
    • SCHEMBL8911487
    • DB-180388
    • 1,2,3,4-Tetrahydro-4-oxo-2-naphthalenecarboxylic acid methyl ester
    • methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate
    • MDL: MFCD22124358
    • Inchi: 1S/C12H12O3/c1-15-12(14)9-6-8-4-2-3-5-10(8)11(13)7-9/h2-5,9H,6-7H2,1H3
    • InChI Key: DEWCTUGXGSZFBC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1CC(C2C=CC=CC=2C1)=O)=O

Computed Properties

  • Exact Mass: 204.07866
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

methyl 4-oxo-1,2,3,4-tetrahydronaphthalene-2-carboxylate Pricemore >>

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